Cas no 942590-07-0 (2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-benzofuran-5-amine)

2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-benzofuran-5-amine structure
942590-07-0 structure
Product Name:2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-benzofuran-5-amine
CAS No:942590-07-0
MF:C20H22BNO3
MW:335.204585552216
CID:2112572
Update Time:2023-08-04

2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-5-Benzofuranamine
    • 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-5-aminobenzofurane
    • 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-benzofuran-5-amine
    • Inchi: 1S/C20H22BNO3/c1-19(2)20(3,4)25-21(24-19)15-7-5-13(6-8-15)18-12-14-11-16(22)9-10-17(14)23-18/h5-12H,22H2,1-4H3
    • InChI Key: DFYWCRVFMFKCLW-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C3=CC4C=C(C=CC=4O3)N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 473
  • Topological Polar Surface Area: 57.6
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